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Compound of Interest

Compound Name: Cannabiorcol

Cat. No.: B1142604

Disclaimer: This document provides a predictive overview of the in vitro metabolism of
Cannabiorcol (CBCO). As of the date of this publication, no direct experimental studies on the
metabolism of Cannabiorcol have been published in peer-reviewed literature. The information
presented herein is extrapolated from published data on the metabolism of structurally similar
cannabinoids, primarily (£)-Cannabichromeorcin (for which CBCO is a synonym) and
Cannabinol (CBN), a related compound with a similar core structure. This guide is intended for
research and informational purposes only and should not be used as a substitute for
experimental data.

Introduction

Cannabiorcol (CBCO), also known as (x)-Cannabichromeorcin, is a lesser-studied
phytocannabinoid found in Cannabis sativa. As the therapeutic potential of minor cannabinoids
gains increasing attention, understanding their metabolic fate is crucial for drug development,
toxicological assessment, and establishing safe dosing regimens. This technical guide provides
a comprehensive, albeit predictive, examination of the in vitro metabolism of Cannabiorcol,
designed for researchers, scientists, and drug development professionals.

Due to a noted ambiguity in nomenclature where "Cannabiorcol" has also been used to refer
to Cannabinol-C1 (CBN-C1), this guide will primarily focus on (x)-Cannabichromeorcin
(CBCO). A brief, comparative section on the predicted metabolism of Cannabiorcol (CBN-C1)
is also included. The metabolic pathways, key enzymes, and experimental protocols are based
on established knowledge of cannabichromene (CBC) and cannabinol (CBN) metabolism.
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Predicted Metabolic Pathways of (*)-
Cannabichromeorcin (CBCO)

The chemical structure of (x)-Cannabichromeorcin (CBCO) is analogous to that of
cannabichromene (CBC), with a shortened side chain. Therefore, it is anticipated that CBCO
will undergo similar phase | metabolic transformations, primarily oxidation reactions catalyzed
by cytochrome P450 (CYP) enzymes in the liver.

The primary metabolic routes for CBC involve hydroxylation and epoxidation of the
methylpentenyl side chain[1][2]. CYP2C9 has been identified as a key enzyme in the
metabolism of CBC[1]. Based on this, the predicted primary metabolites of CBCO are:

o Hydroxylation: Introduction of a hydroxyl group (-OH) at various positions on the
methylpentenyl chain. The most likely sites are the allylic carbons, leading to the formation of
hydroxy-CBCO metabolites.

o Epoxidation: Formation of an epoxide across the double bond of the methylpentenyl chain.
This epoxide can be further hydrolyzed by epoxide hydrolase to form a dihydrodiol
derivative.

A recent study also identified 2'-hydroxycannabicitran as a major metabolite of CBC,
suggesting that rearrangement and cyclization reactions may also occur[3].

Predicted Metabolic Pathway of CBCO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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